Cas no 577776-82-0 (tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid)

• Product Name: tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid
• CAS No: 577776-82-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 947541
• Update Time: 2023-08-02

tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(3S,4S)-4-(hydroxymethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl
• tert-butyl ((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamate
• tert-Butyl((3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl)carbamic acid
• tert-butyl-[(3S,4S)-4-(hydroxymethyl)pyrrolidin-3-yl]carbamic acid

• Inchi： 1S/C10H20N2O3/c1-10(2,3)12(9(14)15)8-5-11-4-7(8)6-13/h7-8,11,13H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m1/s1
• InChI Key： WLYMZKUHOWEMAT-HTQZYQBOSA-N
• SMILES： OC[C@H]1CNC[C@H]1N(C(=O)O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: -2.5
• Topological Polar Surface Area: 72.8